![molecular formula C10H10Br2N4O B1376543 2-bromo-N-[6-(1H-pyrazol-1-yl)pyridin-3-yl]acetamide hydrobromide CAS No. 1384428-31-2](/img/structure/B1376543.png)
2-bromo-N-[6-(1H-pyrazol-1-yl)pyridin-3-yl]acetamide hydrobromide
Overview
Description
2-Bromo-N-[6-(1H-pyrazol-1-yl)pyridin-3-yl]acetamide hydrobromide, also known as 2-BAP-HBr, is a synthetic compound with a wide range of applications in the scientific field. It is a highly versatile compound with unique properties that make it an attractive choice for research and experimentation. 2-BAP-HBr has been used in a variety of different fields, ranging from organic chemistry to biochemistry and pharmacology.
Scientific Research Applications
Antileishmanial Activity
This compound has shown promise in the treatment of leishmaniasis, a disease caused by the Leishmania parasite. It has been found to exhibit potent antipromastigote activity, significantly more active than standard drugs like miltefosine and amphotericin B deoxycholate .
Antimalarial Efficacy
In the fight against malaria, a devastating global disease, this compound has demonstrated effective inhibition effects against Plasmodium berghei, with significant suppression rates, suggesting its potential as a pharmacophore for antimalarial agents .
Anti-tubercular Properties
The compound’s derivatives have been synthesized and evaluated for their activity against Mycobacterium tuberculosis H37Ra. Some derivatives have shown significant inhibitory concentrations, indicating their potential as potent anti-tubercular agents .
Antimicrobial Potential
Derivatives of this compound have also been tested for their antimicrobial properties. Certain derivatives have displayed good antimicrobial potential, which could be further explored for the development of new antibiotics .
Molecular Docking Studies
Molecular docking studies have justified the compound’s antileishmanial and antimalarial activities. These studies help in understanding the molecular interactions and can guide the design of more effective derivatives .
Bromination Agent
In the synthesis of various organic compounds, bromination is a crucial step. This compound has been used as a bromination agent due to its economic and practical advantages in the synthesis process .
properties
IUPAC Name |
2-bromo-N-(6-pyrazol-1-ylpyridin-3-yl)acetamide;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN4O.BrH/c11-6-10(16)14-8-2-3-9(12-7-8)15-5-1-4-13-15;/h1-5,7H,6H2,(H,14,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUZVIYYYBGXOCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NC=C(C=C2)NC(=O)CBr.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Br2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-[6-(1H-pyrazol-1-yl)pyridin-3-yl]acetamide hydrobromide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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